Cas no 89977-62-8 (7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with functional groups at the 3-, 6-, and 7-positions. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both amino and carboxylic acid moieties enhances its reactivity, enabling derivatization for tailored molecular designs. Its rigid fused-ring system contributes to stability, while the methyl group at the 3-position may influence steric and electronic properties. This compound is valued in medicinal chemistry for its potential in developing biologically active molecules, including kinase inhibitors or antimicrobial agents. High purity and consistent quality are critical for research and industrial use.
7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid structure
89977-62-8 structure
Product Name:7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
CAS No:89977-62-8
MF:C8H8N4O2
MW:192.17472076416
MDL:MFCD18835308
CID:1089002
PubChem ID:45089269
Update Time:2025-10-29

7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
    • Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-3-methyl- (7CI)
    • PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID, 7-AMINO-3-METHYL
    • AK138853
    • FCH1009612
    • ST24045575
    • 7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid (ACI)
    • 89977-62-8
    • AKOS022185916
    • 7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylicacid
    • DS-6119
    • DB-278112
    • Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-3-methyl-
    • CS-0080357
    • MDL： MFCD18835308
    • Inchi： 1S/C8H8N4O2/c1-4-2-11-12-6(9)5(8(13)14)3-10-7(4)12/h2-3H,9H2,1H3,(H,13,14)
    • InChI Key： MLJOLIOZCKQKHW-UHFFFAOYSA-N
    • SMILES： O=C(C1=C(N)N2C(=C(C)C=N2)N=C1)O

Computed Properties

  • Exact Mass: 192.065
  • Monoisotopic Mass: 192.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.5
  • XLogP3: 0.4

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7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid Production Method

Production Method 1

89977-62-8 89977-62-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  4 h, reflux
Reference
Preparation and optimization of pyrazolo[1,5-a]pyrimidines as new potent PDE4 inhibitors
Le Roux, Jacques; Leriche, Caroline; Chamiot-Clerc, Philippe; Feutrill, John; Halley, Frank; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(2), 454-459

7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid Preparation Products

7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:89977-62-8)7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
Order Number:A852610
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:41
Price ($):293.0
Email:sales@amadischem.com

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89977-62-8 (7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid) Related Products

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Amadis Chemical Company Limited
(CAS:89977-62-8)7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
A852610
Purity:99%
Quantity:1g
Price ($):293.0
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